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Compound of Interest

Compound Name: Branaplam Hydrochloride

Cat. No.: B606337 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information regarding the solubility and stability of Branaplam
hydrochloride in Dimethyl Sulfoxide (DMSO), a common solvent used in preclinical and in

vitro research. Understanding these parameters is critical for accurate experimental design,

data interpretation, and the overall success of research and development activities.

Introduction to Branaplam Hydrochloride
Branaplam (also known as LMI070 or NVS-SM1) is a small molecule that modulates the

splicing of survival motor neuron 2 (SMN2) pre-mRNA.[1][2][3] It is being investigated for its

therapeutic potential in neurodegenerative disorders. For laboratory-based research,

Branaplam hydrochloride is frequently dissolved in DMSO to create stock solutions for

various assays. Therefore, a comprehensive understanding of its solubility and stability in this

solvent is paramount.

Quantitative Data Summary
The following tables summarize the available quantitative data on the solubility and stability of

Branaplam and its hydrochloride salt in DMSO. It is important to note that solubility can be

influenced by factors such as the purity of the compound, the water content of the DMSO,

temperature, and the use of physical methods like sonication and heating.[4][5][6]

Table 1: Solubility of Branaplam and Branaplam Hydrochloride in DMSO
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Compound
Reported
Solubility

Molar
Equivalent

Conditions
Noted

Source(s)

Branaplam 3 mg/mL 7.62 mM

Use fresh

DMSO; moisture

can reduce

solubility.

[4]

Branaplam 3.33 mg/mL 8.46 mM

Ultrasonic,

warming, and

heat to 60°C.

[5][7]

Branaplam 5 mg/mL 12.71 mM

Ultrasonic,

warming, and

heat to 80°C.

[8]

Branaplam 20 mg/mL 50.82 mM

Use fresh

DMSO; moisture

can reduce

solubility.

[4]

Branaplam

Hydrochloride
250 mg/mL 581.48 mM

Requires

sonication. Use

newly opened

DMSO as it is

hygroscopic.

[6]

Table 2: Stability of Branaplam and Branaplam Hydrochloride in DMSO (Storage Conditions)
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Compound
Storage
Temperature

Duration Storage Notes Source(s)

Branaplam -20°C 1 month

Sealed storage,

away from

moisture and

light.

[6][8]

Branaplam -80°C 6 months

Sealed storage,

away from

moisture and

light.

[6][8]

Branaplam -20°C 6 months

Sealed storage,

away from

moisture.

[5]

Branaplam -80°C 1 year

Sealed storage,

away from

moisture.

[5]

Branaplam

Hydrochloride
4°C 2 weeks In DMSO. [9]

Branaplam

Hydrochloride
-80°C 6 months In DMSO. [9]

Experimental Protocols
The following are generalized protocols for determining the solubility and stability of

Branaplam hydrochloride in DMSO. These protocols are based on standard laboratory

practices and should be adapted as needed for specific experimental requirements.

Protocol 1: Determination of Saturated Solubility of Branaplam Hydrochloride in DMSO

Objective: To determine the maximum concentration of Branaplam hydrochloride that can be

dissolved in DMSO at a specific temperature.

Materials:
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Branaplam hydrochloride powder

Anhydrous, high-purity DMSO

Vortex mixer

Thermostatic shaker or water bath

Microcentrifuge

Calibrated analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

and detector (e.g., UV-Vis)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solutions:

Accurately weigh an excess amount of Branaplam hydrochloride powder into several

vials.

Add a precise volume of DMSO to each vial to create a slurry.

Equilibration:

Tightly cap the vials.

Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25°C).

Allow the solutions to equilibrate for a set period (e.g., 24-48 hours) with continuous

agitation to ensure saturation is reached.

Sample Preparation for Analysis:
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After equilibration, allow the vials to stand undisturbed at the set temperature for a short

period to allow undissolved solid to settle.

Carefully withdraw a sample from the supernatant.

Immediately filter the sample through a 0.22 µm syringe filter to remove any undissolved

particles.

Quantification by HPLC:

Prepare a series of standard solutions of Branaplam hydrochloride in DMSO of known

concentrations.

Generate a standard curve by injecting the standard solutions into the HPLC system and

recording the peak areas.

Inject the filtered sample from the equilibrated solution into the HPLC system.

Determine the concentration of Branaplam hydrochloride in the sample by comparing its

peak area to the standard curve.

Protocol 2: Assessment of Stability of Branaplam Hydrochloride in DMSO Solution

Objective: To evaluate the chemical stability of Branaplam hydrochloride in a DMSO stock

solution over time under specific storage conditions.

Materials:

A stock solution of Branaplam hydrochloride in DMSO at a known concentration (e.g., 10

mg/mL)

HPLC system with a suitable column and detector

Temperature-controlled storage units (e.g., refrigerator at 4°C, freezers at -20°C and -80°C)

Light-protective storage containers (e.g., amber vials)

Procedure:
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Preparation and Initial Analysis (Time Zero):

Prepare a fresh stock solution of Branaplam hydrochloride in DMSO.

Immediately perform an HPLC analysis to determine the initial concentration and purity of

the solution. This will serve as the time zero (T=0) reference. Note any impurity peaks.

Storage:

Aliquot the stock solution into multiple amber vials to avoid repeated freeze-thaw cycles

for the bulk solution.

Store the vials under the desired conditions (e.g., 4°C, -20°C, and -80°C).

Time-Point Analysis:

At predetermined time points (e.g., 1, 2, 4, 8, and 12 weeks), retrieve one vial from each

storage condition.

Allow the frozen samples to thaw completely at room temperature.

Perform HPLC analysis on each sample.

Data Analysis:

Compare the concentration of Branaplam hydrochloride at each time point to the initial

(T=0) concentration.

Monitor for the appearance of new peaks or an increase in the area of existing impurity

peaks, which would indicate degradation.

Calculate the percentage of the initial concentration remaining at each time point.

Visualizations
Diagram 1: Experimental Workflow for Solubility Determination
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Caption: Workflow for determining the saturated solubility of a compound.

Diagram 2: Experimental Workflow for Stability Assessment
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Caption: Workflow for assessing the stability of a compound in solution.

Conclusion and Recommendations
The solubility of Branaplam hydrochloride in DMSO can vary significantly depending on the

experimental conditions. For preparing high-concentration stock solutions, the use of fresh,

anhydrous DMSO along with sonication and gentle warming is recommended. However,

researchers should empirically determine the solubility for their specific lot of compound and

experimental setup.

For storage, it is advisable to store stock solutions of Branaplam hydrochloride in DMSO at

-20°C or -80°C in small, single-use aliquots to minimize freeze-thaw cycles and prevent

degradation from moisture absorption. Storage at 4°C should be limited to short periods. As

with any experimental reagent, it is best practice to prepare fresh solutions when possible and

to periodically check the integrity of stored stock solutions, especially for long-term

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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